5-(2'-Hydroxyethoxy)-benzo[b]furan-3-one

• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: 5-(2-hydroxyethoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C10H10O4/c11-3-4-13-7-1-2-10-8(5-7)9(12)6-14-10/h1-2,5,11H,3-4,6H2
• InChI Key: QZFRQESYAUYQLN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=C(O1)C=CC(=C2)OCCO

Description

5-(2'-Hydroxyethoxy)-benzo[b]furan-3-one is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

751 mg (7.0 mmol) XXII were stirred under reflux for 12 h in a mixture of 40 ml tetrahydrofuran, 20 ml water and 0.5 ml conc. H2SO4. Ethyl acetate and saturated NaCl solution were added to the reaction mixture cooled to room temperature. After separation of the phases, the aqueous phase was extracted twice with ethyl acetate and the combined organic phases were dried over Na2SO4. After column filtration (50 g SiO2, n-hexane:ethyl acetate=1:1+1% acetic acid, applied with ethyl acetate), XXIII was obtained in a yield of 448 mg (2.3 mmol, 77%).